Utibapril
Utibapril
Brand Name:
Vulcanchem
CAS No.:
109683-61-6
VCID:
VC20829691
InChI:
InChI=1S/C22H31N3O5S/c1-6-30-20(29)16(13-12-15-10-8-7-9-11-15)23-14(2)17(26)25-18(19(27)28)31-21(24-25)22(3,4)5/h7-11,14,16,18,23H,6,12-13H2,1-5H3,(H,27,28)/t14-,16-,18-/m0/s1
SMILES:
CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C(SC(=N2)C(C)(C)C)C(=O)O
Molecular Formula:
C22H31N3O5S
Molecular Weight:
449.6 g/mol
Utibapril
CAS No.: 109683-61-6
Cat. No.: VC20829691
Molecular Formula: C22H31N3O5S
Molecular Weight: 449.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 109683-61-6 |
|---|---|
| Molecular Formula | C22H31N3O5S |
| Molecular Weight | 449.6 g/mol |
| IUPAC Name | (2S)-5-tert-butyl-3-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2H-1,3,4-thiadiazole-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H31N3O5S/c1-6-30-20(29)16(13-12-15-10-8-7-9-11-15)23-14(2)17(26)25-18(19(27)28)31-21(24-25)22(3,4)5/h7-11,14,16,18,23H,6,12-13H2,1-5H3,(H,27,28)/t14-,16-,18-/m0/s1 |
| Standard InChI Key | FTYVYAGWBXTWTN-ZVZYQTTQSA-N |
| Isomeric SMILES | CCOC(=O)[C@H](CCC1=CC=CC=C1)N[C@@H](C)C(=O)N2[C@@H](SC(=N2)C(C)(C)C)C(=O)O |
| SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C(SC(=N2)C(C)(C)C)C(=O)O |
| Canonical SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C(SC(=N2)C(C)(C)C)C(=O)O |
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